4-amino-N~3~-isobutyl-N~5~-[(1S)-1-methylpropyl]isothiazole-3,5-dicarboxamide

• IUPAC Name: 4-amino-5-N-[(2S)-butan-2-yl]-3-N-(2-methylpropyl)-1,2-thiazole-3,5-dicarboxamide
• InChI: InChI=1S/C13H22N4O2S/c1-5-8(4)16-13(19)11-9(14)10(17-20-11)12(18)15-6-7(2)3/h7-8H,5-6,14H2,1-4H3,(H,15,18)(H,16,19)/t8-/m0/s1
• InChI Key: BFYOXFWPGIOZPQ-QMMMGPOBSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(C(=NS1)C(=O)NCC(C)C)N
• Isomeric SMILES: CC[C@H](C)NC(=O)C1=C(C(=NS1)C(=O)NCC(C)C)N
• Molecular Formula: C13H22N4O2S
• Molecular Weight: 298.41 g/mol

Description

4-amino-N~3~-isobutyl-N~5~-[(1S)-1-methylpropyl]isothiazole-3,5-dicarboxamide (abbreviated as 4AIBT) is an organic compound that has been studied for its potential applications in scientific research. 4AIBT was first synthesized in 1996 by a group of researchers at the University of Tokyo, and has since been studied for its various biochemical and physiological effects.

Scientific Research Applications

Crystal Structure and Molecular Interaction

The research on the title compound reveals its potential in studying molecular interactions and crystal packing. The asymmetric unit comprises three independent molecules, highlighting intramolecular hydrogen bonding and the orientation variability of isopropyl groups. This study aids in understanding the molecular geometry and interactions critical in materials science and drug design (Kaur et al., 2013).

Synthetic Pathways and Derivatives

Significant work has been conducted on synthesizing substituted 4-amino-thieno[2,3-c]isothiazoles and 4-amino-thieno[3,2-d]isothiazoles. These pathways are crucial for creating novel compounds with potential applications in pharmacology and materials science. For instance, the alkylation of disodium-(4-cyanisothiazole-3,5)-dithiolate with α-chloro carbonyl compounds followed by cyclization yields substituted 4-amino-thieno[3,2-d]isothiazoles. These derivatives open avenues for further chemical modifications and explorations in drug discovery and development (Gewald et al., 1980).

Chemical Modifications and Biological Activity

Research has also explored the methylene group modifications of N-(Isothiazol-5-yl)phenylacetamides, revealing insights into the synthesis and insecticidal activity of these compounds. This work is foundational in the development of new agrochemicals, showcasing the application of isothiazole derivatives in creating substances with potential pest control benefits (Samaritoni et al., 1999).